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Compound of Interest

Compound Name: Neopentyl glycol dimethylsulfate

Cat. No.: B1616078

Disclaimer: Extensive research indicates that Neopentyl Glycol Dimethylsulfate is not a
widely studied compound. Detailed experimental data, particularly regarding its reactivity,
biological properties, and spectroscopic analysis, is not readily available in the public domain.
This guide compiles the available information and presents a hypothetical synthetic protocol
based on established chemical principles.

Core Chemical Properties

Neopentyl glycol dimethylsulfate is the diester of neopentyl glycol and dimethyl sulfate.
Based on the available data, its core chemical and physical properties are summarized below.
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Property Value Source
CAS Number 53555-41-2 [1]
Molecular Formula C7H1606S2
Molecular Weight 260.33 g/mol
Physical Form Solid
Melting Point 69-74 °C
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Safety Information

Safety data for neopentyl glycol dimethylsulfate is limited. The available information

suggests that it should be handled with care, consistent with good laboratory practice.
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Hazard Information Details Source
Pictogram GHSO05 (Corrosion)
Signal Word Danger

H318: Causes serious eye
Hazard Statement
damage

P280: Wear protective
gloves/protective clothing/eye
protection/face
protection.P305+P351+P338:
Precautionary Statements IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Dust mask (type N95),

Personal Protective Equipment )
eyeshields, gloves

Hypothetical Synthesis Protocol

A plausible method for the synthesis of neopentyl glycol dimethylsulfate involves the
reaction of neopentyl glycol with a suitable methylsulfating agent, such as dimethyl sulfate, in
the presence of a base to neutralize the acidic byproduct.

Reaction: Neopentyl Glycol + 2 Dimethyl Sulfate — Neopentyl Glycol Dimethylsulfate + 2
CHsOH

Experimental Protocol:

o Reaction Setup: A three-necked round-bottom flask is equipped with a magnetic stirrer, a
dropping funnel, a thermometer, and a reflux condenser under a nitrogen atmosphere.

e Reagents:
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o Neopentyl glycol (1.0 eq) is dissolved in a suitable aprotic solvent (e.g., dichloromethane
or tetrahydrofuran).

o A non-nucleophilic base, such as pyridine or triethylamine (2.2 eq), is added to the
solution.

o The solution is cooled in an ice bath to O °C.

e Reaction:

o Dimethyl sulfate (2.1 eq) is added dropwise from the dropping funnel, maintaining the
reaction temperature below 5 °C.

o After the addition is complete, the reaction mixture is allowed to warm to room
temperature and stirred for 12-24 hours.

o Workup:
o The reaction is quenched by the slow addition of water.

o The organic layer is separated, and the aqueous layer is extracted with the organic
solvent.

o The combined organic layers are washed sequentially with dilute hydrochloric acid,
saturated sodium bicarbonate solution, and brine.

o The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate.
 Purification:
o The solvent is removed under reduced pressure.

o The crude product is purified by recrystallization or column chromatography to yield pure
neopentyl glycol dimethylsulfate.

Experimental Workflow Diagram
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Caption: Hypothetical workflow for the synthesis of neopentyl glycol dimethylsulfate.

Reactivity and Signaling Pathways

There is no available scientific literature detailing the specific chemical reactivity, biological
activity, or signaling pathways associated with neopentyl glycol dimethylsulfate. As a dialky!l
sulfate, it can be anticipated to act as an alkylating agent, similar to other sulfonate esters. The
neopentyl group is sterically hindered, which may influence its reactivity in nucleophilic
substitution reactions.[2] However, without experimental data, any discussion of its reactivity
remains speculative. No information was found to suggest its involvement in any biological
signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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